Cas no 2385445-19-0 (4-Bromo-5-iodothiophene-2-carboxylic acid)

4-Bromo-5-iodothiophene-2-carboxylic acid is a halogenated thiophene derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a highly functionalized structure, featuring both bromo and iodo substituents, which facilitate selective cross-coupling reactions such as Suzuki or Sonogashira couplings. The carboxylic acid group further enhances reactivity, enabling derivatization into esters, amides, or other functional groups. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). Its well-defined reactivity and stability make it a reliable building block for complex molecular architectures.

4-Bromo-5-iodothiophene-2-carboxylic acid structure

2385445-19-0 structure

Product Name:4-Bromo-5-iodothiophene-2-carboxylic acid

CAS No:2385445-19-0

MF:C₅H₂BrIO₂S

MW:332.941651821136

MDL:MFCD33020326

CID:5657359

PubChem ID:150931031

Update Time:2025-10-28

4-Bromo-5-iodothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 4-bromo-5-iodo-
- 4-Bromo-5-iodothiophene-2-carboxylic acid
- EN300-27717267
- 2385445-19-0
- Z3326509547
- MDL： MFCD33020326
- Inchi： 1S/C5H2BrIO2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
- InChI Key： LGAQVIPUCQWGMI-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C(=O)O)S1)Br

Computed Properties

Exact Mass: 331.80036g/mol
Monoisotopic Mass: 331.80036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 65.5Å²

Experimental Properties

Density: 2.567±0.06 g/cm3(Predicted)
Boiling Point: 386.8±42.0 °C(Predicted)
pka: 3.27±0.10(Predicted)

4-Bromo-5-iodothiophene-2-carboxylic acid Pricemore >>

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